Cas no 89740-56-7 (5,6-Heptadienoic acid, 4-amino-, hydrochloride)

• Product Name: 5,6-Heptadienoic acid, 4-amino-, hydrochloride
• CAS No: 89740-56-7
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 590525
• PubChem ID: 13264539
• Update Time: 2025-04-19

5,6-Heptadienoic acid, 4-amino-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6-Heptadienoic acid, 4-amino-, hydrochloride
• 4-aminohepta-5,6-dienoic acid,hydrochloride
• SCHEMBL10963186
• 89740-56-7
• DTXSID80533003
• 4-Aminohepta-5,6-dienoic acid--hydrogen chloride (1/1)

• Inchi： 1S/C7H11NO2.ClH/c1-2-3-6(8)4-5-7(9)10;/h3,6H,1,4-5,8H2,(H,9,10);1H
• InChI Key： CKDZWYINEMJKKL-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC(C=C=C)N)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų